5-Tert-butyl-1,3-oxazole-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-alkynyl oxazoles, potentially including 5-Tert-butyl-1,3-oxazole, can be achieved via a Ce (OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide.Molecular Structure Analysis
The molecular formula of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid is C8H11NO3 . The InChI Code is 1S/C8H13NO3/c1-8(2,3)6-4-5(7(10)11)9-12-6/h4,6,9H,1-3H3,(H,10,11) .Chemical Reactions Analysis
5-Tert-butyl-1,3-oxazole-4-carboxylic acid is used as a reactant in the regioselective preparation of bromooxazoles by regiocontrolled lithiation and bromination reactions of oxazoles and their Suzuki-Miyaura coupling reactions .Physical And Chemical Properties Analysis
The predicted boiling point of 5-Tert-butyl-1,3-oxazole-4-carboxylic acid is 284.6±28.0 °C, and its predicted density is 1.169±0.06 g/cm3 . The pKa is predicted to be 2.79±0.10 .Scientific Research Applications
Biological Activities
Oxazole derivatives, including 5-Tert-butyl-1,3-oxazole-4-carboxylic acid, have a wide spectrum of biological activities. They have drawn global research attention for their potential in various biological applications .
Material Science
Scientists with experience in material science may utilize this compound in the development of new materials with unique properties .
Pharmaceutical Research
The compound’s derivatives are explored for antibacterial potential against various pathogens .
Catalysis
It may be involved in catalytic processes, such as those using boronic acid catalysts for the synthesis of oxazolines .
Natural Product Synthesis
This compound could be related to the isolation of natural products like oxazole-4-carboxylic acid derivatives from cultures of organisms such as Phoma macrostoma .
Safety and Hazards
Mechanism of Action
Target of Action
Some oxazole derivatives have shown potent growth inhibition properties against various human cancer cell lines .
Mode of Action
It’s known that oxazole derivatives can interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
It’s known that oxazole derivatives can affect various biochemical pathways, leading to downstream effects .
properties
IUPAC Name |
5-tert-butyl-1,3-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-8(2,3)6-5(7(10)11)9-4-12-6/h4H,1-3H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCFUUADBHFEUFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(N=CO1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001247817 |
Source
|
| Record name | 5-(1,1-Dimethylethyl)-4-oxazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001247817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Tert-butyl-1,3-oxazole-4-carboxylic acid | |
CAS RN |
914637-34-6 |
Source
|
| Record name | 5-(1,1-Dimethylethyl)-4-oxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=914637-34-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(1,1-Dimethylethyl)-4-oxazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001247817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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